Cas no 177174-47-9 (Methyl 2-methoxy-5-(trifluoromethyl)benzoate)

• Product Name: Methyl 2-methoxy-5-(trifluoromethyl)benzoate
• CAS No: 177174-47-9
• MF: C₁₀H₉F₃O₃
• MW: 234.171873807907
• MDL: MFCD06204233
• CID: 858303
• PubChem ID: 10657311
• Update Time: 2025-11-02

Methyl 2-methoxy-5-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-methoxy-5-(trifluoromethyl)benzoate
• benzoic acid, 2-methoxy-5-(trifluoromethyl)-, methyl ester
• LogP
• 2-Methoxy-5-trifluoromethyl-benzoic acid methyl ester
• DB-351880
• PWDFDEHWTMGSCO-UHFFFAOYSA-N
• Methyl2-methoxy-5-(trifluoromethyl)benzoate
• SCHEMBL4070406
• MFCD06204233
• DTXSID90443124
• CS-0088171
• SB34313
• D74670
• 177174-47-9

• MDL： MFCD06204233
• Inchi： 1S/C10H9F3O3/c1-15-8-4-3-6(10(11,12)13)5-7(8)9(14)16-2/h3-5H,1-2H3
• InChI Key： PWDFDEHWTMGSCO-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C(=O)OC)C=1)OC)(F)F

Computed Properties

• Exact Mass: 234.05037
• Monoisotopic Mass: 234.05037863g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on Methyl 2-methoxy-5-(trifluoromethyl)benzoate

Methyl 2-methoxy-5-(trifluoromethyl)benzoate (CAS 177174-47-9): A Versatile Fluorinated Building Block for Modern Chemistry

In the ever-evolving landscape of fluorinated organic compounds, Methyl 2-methoxy-5-(trifluoromethyl)benzoate (CAS 177174-47-9) has emerged as a valuable synthetic intermediate with growing importance in pharmaceutical research, material science, and specialty chemistry applications. This methoxy-trifluoromethyl benzoate derivative combines the unique electronic properties of fluorine atoms with the versatility of ester and methoxy functional groups, making it particularly attractive for designing novel molecular architectures.

The molecular structure of Methyl 2-methoxy-5-(trifluoromethyl)benzoate features three strategically positioned functional groups: a methyl ester at position 1, a methoxy group at position 2, and the distinctive trifluoromethyl group at position 5. This arrangement creates an interesting electronic profile that researchers are increasingly exploring in structure-activity relationship studies, particularly in the development of bioactive molecules where fluorine substitution can significantly alter pharmacokinetic properties.

Recent trends in medicinal chemistry have shown heightened interest in fluorinated aromatic compounds, with Methyl 2-methoxy-5-(trifluoromethyl)benzoate serving as a key precursor for various drug discovery programs. The compound's ability to modulate lipophilicity and metabolic stability makes it particularly valuable in the design of CNS-active compounds and enzyme inhibitors. Many researchers are actively searching for "trifluoromethyl benzoate derivatives in drug design" and "fluorinated building blocks for medicinal chemistry" - queries that highlight the growing relevance of this chemical class.

Beyond pharmaceutical applications, Methyl 2-methoxy-5-(trifluoromethyl)benzoate finds utility in material science as a precursor for liquid crystals and specialty polymers. The trifluoromethyl group contributes to enhanced thermal stability and unique optical properties, making derivatives of this compound interesting candidates for OLED materials and advanced coatings. Current searches for "fluorinated monomers for high-performance polymers" reflect the industrial interest in such specialized intermediates.

The synthesis and handling of Methyl 2-methoxy-5-(trifluoromethyl)benzoate require standard organic chemistry techniques, though special attention must be paid to the stability of the ester functionality during subsequent transformations. Common synthetic routes involve the esterification of corresponding benzoic acid derivatives or selective methoxylation of appropriate precursors. Researchers often search for "selective esterification methods for sensitive aromatics" when working with similar compounds.

In the context of green chemistry initiatives, there's growing interest in developing more sustainable processes for producing fluorinated aromatic compounds like Methyl 2-methoxy-5-(trifluoromethyl)benzoate. Recent literature searches show increased attention to "catalytic methods for trifluoromethylation" and "solvent-free esterification techniques", reflecting the chemical industry's drive toward more environmentally friendly synthetic protocols.

The global market for specialty fluorinated compounds continues to expand, with Methyl 2-methoxy-5-(trifluoromethyl)benzoate maintaining steady demand across multiple sectors. Suppliers and researchers alike monitor trends in "fluorochemical market growth" and "emerging applications of trifluoromethyl aromatics" to anticipate future needs. The compound's relative stability and well-characterized properties make it a reliable choice for both small-scale research and larger industrial applications.

Analytical characterization of Methyl 2-methoxy-5-(trifluoromethyl)benzoate typically involves standard techniques such as HPLC, GC-MS, and NMR spectroscopy, with particular attention to the distinctive 19F NMR signals from the trifluoromethyl group. The purity requirements vary by application, with pharmaceutical-grade material demanding higher specifications than industrial uses. Common analytical queries include "NMR characterization of trifluoromethyl aromatics" and "HPLC methods for fluorinated esters".

As research into fluorine-containing compounds advances, Methyl 2-methoxy-5-(trifluoromethyl)benzoate continues to find new applications in cutting-edge technologies. Its combination of electronic effects, steric properties, and metabolic stability contributions ensure its ongoing relevance in both academic and industrial settings. The compound serves as an excellent example of how strategic fluorine incorporation can dramatically expand the utility of aromatic systems in modern chemistry.

Looking forward, the development of novel derivatives based on the Methyl 2-methoxy-5-(trifluoromethyl)benzoate scaffold appears promising, particularly in areas requiring precise control of molecular properties. Continued research will likely uncover additional applications for this versatile building block, solidifying its position as an important tool in the chemist's repertoire for designing advanced materials and bioactive molecules.